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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxybenzoic acid, also known as p-ethoxybenzoic acid, is an aromatic carboxylic acid

that serves as a versatile building block in various scientific disciplines.[1] Its structure,

featuring an ethoxy group and a carboxylic acid moiety on a benzene ring, imparts a unique

combination of properties that make it a valuable intermediate in the synthesis of

pharmaceuticals, liquid crystals, and other functional materials.[1][2][3] This technical guide

provides an in-depth overview of the chemical and physical properties of 4-Ethoxybenzoic
acid, detailed experimental protocols for their determination, and a logical workflow for its

purification and characterization.

Chemical and Physical Properties
A summary of the key quantitative chemical and physical properties of 4-Ethoxybenzoic acid
is presented in Table 1. This data is essential for predicting its behavior in chemical reactions,

designing purification strategies, and understanding its pharmacokinetic profile in drug

development.

Table 1: Quantitative Chemical and Physical Properties of 4-Ethoxybenzoic Acid
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ [1][4][5][6]

Molecular Weight 166.17 g/mol [4][5]

Melting Point 197-199 °C [2][4]

195-201 °C [1]

199.6 °C [5]

200 °C [7]

Boiling Point 291.2 °C (estimated) [8][9]

254.38 °C (rough estimate) [10]

Water Solubility
583.1 mg/L at 25 °C

(estimated)
[8]

Sparingly soluble [3]

pKa 4.49 [5][10]

LogP (o/w) 2.390 (estimated) [8]

1.78350 [9]

Appearance White crystalline powder/solid [1][5]

Density 1.166 g/cm³ [9]

1.1708 g/cm³ (rough estimate) [10]

Flash Point 117.1 °C (estimated) [8][9]

Refractive Index 1.537 [9]

1.5500 (estimate) [10]

Vapor Pressure 0.071 Pa at 25 °C [10]

Experimental Protocols
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The following sections detail generalized experimental methodologies for determining key

chemical properties of 4-Ethoxybenzoic acid. These protocols are based on standard organic

chemistry laboratory techniques.

Determination of Melting Point
The melting point is a critical indicator of purity for a solid organic compound. A sharp melting

point range close to the literature value suggests high purity.

Methodology:

Sample Preparation: A small amount of dry, finely powdered 4-Ethoxybenzoic acid is

packed into a capillary tube to a height of 1-2 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a

thermometer.

Heating: The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point of 197-199 °C.[2][4][11]

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the

completion of melting) are recorded. This range is the melting point of the sample.

Determination of Acid Dissociation Constant (pKa) by
Potentiometric Titration
The pKa value is a measure of the acidity of a compound. Potentiometric titration is a precise

method for its determination.

Methodology:

Solution Preparation: A standard solution of 4-Ethoxybenzoic acid is prepared in a suitable

solvent, typically a mixture of water and an organic solvent like ethanol or acetonitrile to

ensure solubility. A standardized solution of a strong base, such as sodium hydroxide

(NaOH), is also prepared.
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Titration Setup: A calibrated pH electrode is immersed in the 4-Ethoxybenzoic acid solution,

which is continuously stirred.

Titration: The NaOH solution is added incrementally from a buret. The pH of the solution is

recorded after each addition.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of NaOH

added. The equivalence point is determined from the inflection point of the curve. The pKa is

the pH at which half of the acid has been neutralized (the half-equivalence point). For 4-
Ethoxybenzoic acid, the expected pKa is approximately 4.49.[5][10]

Determination of Aqueous Solubility
This protocol provides a qualitative and semi-quantitative method for assessing the solubility of

4-Ethoxybenzoic acid in water.

Methodology:

Sample Preparation: A small, accurately weighed amount of 4-Ethoxybenzoic acid (e.g., 10

mg) is added to a known volume of deionized water (e.g., 10 mL) in a vial at a constant

temperature (e.g., 25 °C).

Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) for a sufficient

period to ensure equilibrium is reached (typically several hours).

Observation and Filtration: The mixture is visually inspected for any undissolved solid. If the

solid has completely dissolved, more is added until a saturated solution is formed. The

saturated solution is then filtered to remove any excess solid.

Quantification (Optional): A known volume of the clear filtrate is taken, and the solvent is

evaporated. The mass of the remaining solid is determined, allowing for the calculation of

solubility in mg/L or mol/L. Based on literature, the estimated water solubility is around 583.1

mg/L at 25 °C.[8]

Logical Workflow for Purification and
Characterization
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The synthesis of 4-Ethoxybenzoic acid, like most organic preparations, yields a crude product

that requires purification and subsequent characterization to confirm its identity and purity. The

following diagram illustrates a typical workflow.
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Caption: Workflow for the purification and characterization of 4-Ethoxybenzoic acid.

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-
Ethoxybenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum will show characteristic signals for the ethoxy group

(a triplet and a quartet), aromatic protons (two doublets), and a singlet for the carboxylic

acid proton.

¹³C NMR: The carbon-13 NMR spectrum will display distinct peaks for the carbonyl

carbon, the aromatic carbons (with different chemical shifts due to the substituents), and

the carbons of the ethoxy group.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the O-H stretch of the carboxylic acid (a broad peak), the C=O stretch of the carbonyl group,

C-O stretches, and aromatic C-H and C=C stretches.

Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak

corresponding to the molecular weight of 4-Ethoxybenzoic acid (166.17 g/mol ), along with

characteristic fragmentation patterns.[4][5]

Applications in Research and Development
4-Ethoxybenzoic acid is a key intermediate in several areas:

Pharmaceuticals: It serves as a precursor for the synthesis of various active pharmaceutical

ingredients.[1][3]

Liquid Crystals: Its rigid, rod-like structure makes it a valuable component in the synthesis of

liquid crystal materials.[2]

Organic Synthesis: It is a versatile building block for the introduction of the 4-ethoxybenzoyl

group into more complex molecules.[1]

Conclusion
This technical guide has provided a comprehensive overview of the chemical properties of 4-
Ethoxybenzoic acid, including quantitative data, experimental protocols for property

determination, and a logical workflow for its purification and characterization. This information is

intended to be a valuable resource for researchers, scientists, and drug development

professionals working with this important chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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